Cas no 919289-24-0 (Carbamic acid, N-(2-ethoxyphenyl)-, 2-oxiranylmethyl ester)

• Product name: Carbamic acid, N-(2-ethoxyphenyl)-, 2-oxiranylmethyl ester
• CAS No: 919289-24-0
• MF: C₁₂H₁₅NO₄
• MW: 237.2518
• CID: 764876
• PubChem ID: 71425312

Carbamic acid, N-(2-ethoxyphenyl)-, 2-oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-ethoxyphenyl)-, 2-oxiranylmethyl ester
• oxiran-2-ylmethyl N-(2-ethoxyphenyl)carbamate
• (Oxiran-2-yl)methyl (2-ethoxyphenyl)carbamate
• DTXSID30844095
• 919289-24-0

• Inchi： InChI=1S/C12H15NO4/c1-2-15-11-6-4-3-5-10(11)13-12(14)17-8-9-7-16-9/h3-6,9H,2,7-8H2,1H3,(H,13,14)
• InChI Key： BBCNZVWXUPPGPF-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC=C1NC(=O)OCC2CO2

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.1Ų